Cas no 252039-52-4 (Octadecanamide,N-[(1R,2S,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-)

• Product Name: Octadecanamide,N-[(1R,2S,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-
• CAS No: 252039-52-4
• MF: C₃₆H₇₁NO₃
• MW: 565.953851938248
• CID: 1421736
• PubChem ID: 10793076
• Update Time: 2025-04-20

Octadecanamide,N-[(1R,2S,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]- Chemical and Physical Properties

Names and Identifiers

• Octadecanamide,N-[(1R,2S,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-
• C18 L-erythro Ceramide (d18:1/18:0)
• 252039-52-4
• AKOS040755839
• N-[(1R,2S,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]-octadecanamide
• N-((2R,3S,E)-1,3-Dihydroxyoctadec-4-en-2-yl)stearamide
• N-[(E,2R,3S)-1,3-dihydroxyoctadec-4-en-2-yl]octadecanamide
• N-[(1R,2S)-1-(Hydroxymethyl)-2-hydroxy-3-heptadecenyl]octadecanamide

• Inchi： 1S/C36H71NO3/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-36(40)37-34(33-38)35(39)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h29,31,34-35,38-39H,3-28,30,32-33H2,1-2H3,(H,37,40)/b31-29+/t34-,35+/m1/s1
• InChI Key： VODZWWMEJITOND-BPGUKWNXSA-N
• SMILES： O[C@@H](/C=C/CCCCCCCCCCCCC)[C@@H](CO)NC(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 565.54373
• Monoisotopic Mass: 565.54339513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 40
• Rotatable Bond Count: 32
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.9
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.56